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Compound of Interest

Compound Name: Disperse violet 8

CAS No.: 82347-07-7

Cat. No.: B15555341

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Violet 8, also known by its Colour Index name C.I. 62030, is a synthetic

anthraquinone dye. Its chemical formula is C₁₄H₉N₃O₄, with a molecular weight of 283.24 g/mol

. The compound is registered under CAS number 82-33-7. Structurally, it is identified as 1,4-

diamino-5-nitro-9,10-anthracenedione.[1][2] This technical guide provides an in-depth overview

of the spectroscopic properties of Disperse Violet 8, including mass spectrometry, infrared

spectroscopy, and general characteristics for ultraviolet-visible and nuclear magnetic

resonance spectroscopy. Detailed experimental protocols for these analytical techniques are

also presented to aid in research and development activities.

Spectroscopic Data
The following sections summarize the available spectroscopic data for Disperse Violet 8.

Mass Spectrometry
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High-resolution mass spectrometry is a critical tool for the confirmation of the molecular weight

and elemental composition of Disperse Violet 8. The predicted collision cross-section (CCS)

values for various adducts of Disperse Violet 8 provide valuable information for its

identification in complex matrices.[3]

Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 284.06658 156.1

[M+Na]⁺ 306.04852 164.9

[M-H]⁻ 282.05202 161.4

[M+NH₄]⁺ 301.09312 172.3

[M+K]⁺ 322.02246 156.7

[M]⁺ 283.05875 153.2

[M]⁻ 283.05985 153.2

Table 1: Predicted Collision Cross-Section Data for Disperse Violet 8 Adducts. Data sourced

from PubChemLite.[3]

Infrared (IR) Spectroscopy
The infrared spectrum of Disperse Violet 8 reveals characteristic absorption bands

corresponding to its key functional groups. The spectrum presented is for a condensed phase

sample.[2]

Wavenumber (cm⁻¹) Functional Group Assignment

~3400-3300 N-H stretching (primary amines)

~3100-3000 C-H stretching (aromatic)

~1670-1630 C=O stretching (quinone)

~1620-1580
N-H bending (primary amines), C=C stretching

(aromatic)

~1540-1500 & 1350-1300 N-O stretching (nitro group)
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Table 2: Key Infrared Absorption Bands for Disperse Violet 8.[2]

Ultraviolet-Visible (UV-Vis) Spectroscopy
While a specific maximum absorption (λmax) for Disperse Violet 8 is not readily available in

the reviewed literature, anthraquinone dyes are known for their strong absorption in the visible

region. Polymeric dyes based on 1,4-diaminoanthraquinone show absorption maxima in the

range of 440-540 nm.[4] Given its violet color, Disperse Violet 8 is expected to have a λmax in

the yellow-green region of the visible spectrum, likely between 560 and 600 nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Specific experimental ¹H and ¹³C NMR data for Disperse Violet 8 were not found in the

surveyed literature. However, general chemical shift regions for the protons and carbons in its

structural motifs can be predicted based on known values for similar compounds. The aromatic

protons are expected to appear in the range of 7.0-8.5 ppm, while the amine protons may show

broad signals. The carbon signals for the anthraquinone core would be expected in the

aromatic region of the ¹³C NMR spectrum (110-160 ppm), with the carbonyl carbons appearing

further downfield (>180 ppm).

Experimental Protocols
The following sections outline generalized experimental protocols for the spectroscopic

analysis of Disperse Violet 8.

Sample Preparation for Spectroscopic Analysis
A general sample preparation workflow is crucial for obtaining high-quality spectroscopic data.
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General Sample Preparation Workflow

Solid Sample

Solution Preparation

Spectroscopic Analysis

Disperse Violet 8 Powder

Dissolve in appropriate solvent
(e.g., Methanol, Acetone)

FTIR (as solid or film)

Filter to remove particulates

UV-Vis NMR (in deuterated solvent) Mass Spectrometry

Click to download full resolution via product page

Caption: A generalized workflow for preparing Disperse Violet 8 for various spectroscopic

analyses.

Mass Spectrometry (LC-MS/MS)
Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a highly

sensitive and selective method for the analysis of disperse dyes.
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LC-MS/MS Experimental Workflow

Sample Preparation

Liquid Chromatography
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Caption: A typical workflow for the analysis of Disperse Violet 8 using LC-MS/MS.
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Infrared (IR) Spectroscopy
Fourier-transform infrared (FTIR) spectroscopy is used to identify the functional groups present

in a molecule.

Instrumentation: A Fourier-transform infrared spectrometer.

Sample Preparation: The solid dye can be analyzed directly using an Attenuated Total

Reflectance (ATR) accessory. Alternatively, a potassium bromide (KBr) pellet can be

prepared by mixing a small amount of the dye with dry KBr powder and pressing it into a

transparent disk.

Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A

background spectrum of the empty sample holder (for ATR) or a pure KBr pellet is recorded

and subtracted from the sample spectrum.

UV-Visible Spectroscopy
UV-Vis spectroscopy is used to determine the absorption characteristics of the dye in the

ultraviolet and visible regions of the electromagnetic spectrum.

Instrumentation: A UV-Vis spectrophotometer.

Sample Preparation: A stock solution of Disperse Violet 8 is prepared by accurately

weighing a small amount of the dye and dissolving it in a suitable solvent (e.g., methanol,

acetone, or benzene) in a volumetric flask. Serial dilutions are then made to obtain a series

of standard solutions of known concentrations.

Data Acquisition: The absorbance of each standard solution is measured at the wavelength

of maximum absorption (λmax). A blank solution (pure solvent) is used to zero the

spectrophotometer. The absorption spectrum is typically recorded over a range of 200-800

nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the structure and chemical environment

of the atoms within a molecule.
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Instrumentation: A high-field NMR spectrometer.

Sample Preparation: For ¹H NMR, approximately 5-25 mg of the dye is dissolved in about

0.6-0.7 mL of a suitable deuterated solvent (e.g., deuterated chloroform, DMSO-d₆, or

acetone-d₆). For ¹³C NMR, a more concentrated solution is generally required. The solution

should be filtered into a clean NMR tube to remove any particulate matter.

Data Acquisition: ¹H and ¹³C NMR spectra are acquired using standard pulse sequences.

Chemical shifts are referenced to an internal standard, typically tetramethylsilane (TMS) at

0.00 ppm.

Logical Relationships in Spectroscopic Analysis
The different spectroscopic techniques provide complementary information for the

comprehensive characterization of Disperse Violet 8.

Interrelation of Spectroscopic Techniques

Analytical Techniques

Derived Information
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Caption: Logical flow of how different spectroscopic methods contribute to the full

characterization of Disperse Violet 8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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